Cas no 955403-64-2 (3-(2-fluoro-3-methylphenyl)propan-1-ol)
3-(2-fluoro-3-methylphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-fluoro-3-methylphenyl)propan-1-ol
- 2-Fluoro-3-methylbenzenepropanol
- SCHEMBL1030495
- 955403-64-2
- XMIUGYZDISYKER-UHFFFAOYSA-N
- 3-(2-fluoro-3-methyl-phenyl)-propan-1-ol
- EN300-1857992
- DTXSID801301394
-
- Inchi: 1S/C10H13FO/c1-8-4-2-5-9(10(8)11)6-3-7-12/h2,4-5,12H,3,6-7H2,1H3
- InChI Key: XMIUGYZDISYKER-UHFFFAOYSA-N
- SMILES: FC1C(C)=CC=CC=1CCCO
Computed Properties
- Exact Mass: 168.095043196g/mol
- Monoisotopic Mass: 168.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 20.2Ų
3-(2-fluoro-3-methylphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1857992-0.05g |
3-(2-fluoro-3-methylphenyl)propan-1-ol |
955403-64-2 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1857992-0.1g |
3-(2-fluoro-3-methylphenyl)propan-1-ol |
955403-64-2 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1857992-0.25g |
3-(2-fluoro-3-methylphenyl)propan-1-ol |
955403-64-2 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1857992-0.5g |
3-(2-fluoro-3-methylphenyl)propan-1-ol |
955403-64-2 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1857992-1.0g |
3-(2-fluoro-3-methylphenyl)propan-1-ol |
955403-64-2 | 1g |
$871.0 | 2023-06-01 | ||
| Enamine | EN300-1857992-2.5g |
3-(2-fluoro-3-methylphenyl)propan-1-ol |
955403-64-2 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1857992-5.0g |
3-(2-fluoro-3-methylphenyl)propan-1-ol |
955403-64-2 | 5g |
$2525.0 | 2023-06-01 | ||
| Enamine | EN300-1857992-10.0g |
3-(2-fluoro-3-methylphenyl)propan-1-ol |
955403-64-2 | 10g |
$3746.0 | 2023-06-01 | ||
| Enamine | EN300-1857992-1g |
3-(2-fluoro-3-methylphenyl)propan-1-ol |
955403-64-2 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1857992-5g |
3-(2-fluoro-3-methylphenyl)propan-1-ol |
955403-64-2 | 5g |
$2028.0 | 2023-09-18 |
3-(2-fluoro-3-methylphenyl)propan-1-ol Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on 3-(2-fluoro-3-methylphenyl)propan-1-ol
Recent Advances in the Study of 955403-64-2 and 3-(2-fluoro-3-methylphenyl)propan-1-ol in Chemical Biology and Pharmaceutical Research
The compound 955403-64-2 and its derivative, 3-(2-fluoro-3-methylphenyl)propan-1-ol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery and development, especially in targeting specific biochemical pathways. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 955403-64-2 as a key intermediate in the synthesis of various pharmacologically active compounds. Its structural features make it a versatile building block for the development of novel therapeutics. In particular, 3-(2-fluoro-3-methylphenyl)propan-1-ol, a derivative of 955403-64-2, has shown promising activity in preliminary pharmacological screenings. Researchers have investigated its potential as a modulator of specific receptors or enzymes, which could lead to new treatments for diseases such as cancer, neurological disorders, and inflammatory conditions.
The synthesis of 3-(2-fluoro-3-methylphenyl)propan-1-ol has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's physicochemical properties, which are critical for its further development as a drug candidate.
In vitro and in vivo studies have demonstrated the biological activity of 3-(2-fluoro-3-methylphenyl)propan-1-ol. For instance, it has been shown to exhibit selective inhibition of certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may have neuroprotective effects, making it a candidate for further investigation in the context of neurodegenerative diseases. These findings underscore the importance of continued research into the therapeutic applications of this compound.
Despite these promising results, challenges remain in the development of 3-(2-fluoro-3-methylphenyl)propan-1-ol as a viable drug. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are also exploring the possibility of structural modifications to enhance the compound's pharmacological profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, the study of 955403-64-2 and its derivative, 3-(2-fluoro-3-methylphenyl)propan-1-ol, represents a promising avenue for drug discovery. The latest research has shed light on their synthesis, biological activity, and therapeutic potential, paving the way for future investigations. As the field continues to evolve, these compounds may play a significant role in addressing unmet medical needs and advancing the development of novel therapeutics.
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